Cas no 1358581-37-9 (2-Methoxy Canagliflozin)

2-Methoxy Canagliflozin structure
2-Methoxy Canagliflozin structure
Product Name:2-Methoxy Canagliflozin
CAS No:1358581-37-9
MF:C25H27FO6S
MW:474.54169011116
CID:1080464
PubChem ID:67157964
Update Time:2025-04-20

2-Methoxy Canagliflozin Chemical and Physical Properties

Names and Identifiers

    • (2S,3R,4S,5S,6R)-2-(3-((5-(4-fluorophenyl)thiophen-2-yl)methyl)-4-methylphenyl)-tetrahydro-6-(hydroxymethyl)-2-methoxy-2H-pyran-3,4,5-triol
    • (2s,3r,4s,5s,6r)-2-(3-((5-(4-fluorophenyl)thiophen-2-yl)methyl)-4-methylphenyl)tetrahydro-6-(hydroxymethyl)-2-methoxy-2h-pyran-3,4,5-triol
    • 4X975B8M4V
    • (2S,3R,4S,5S,6R)-2-[3-[[5-(4-Fluorophenyl)thiophen-2-yl]methyl]-4-methylphenyl]-6-(hydroxymethyl)-2-methoxyoxane-3,4,5-triol
    • 2-Methoxy Canagliflozin
    • SCHEMBL1777600
    • DB-214760
    • 2-Methoxy Canagliflozin; a-D-Glucopyranoside, methyl 1-C-[3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methylphenyl]- (ACI); Methyl 1-C-[3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methylphenyl]-a-D-glucopyranoside (ACI)
    • Canagliflozin Impurity 1
    • AMY16481
    • 1358581-37-9
    • (2S,3R,4S,5S,6R)-2-(3-((5-(4-Fluorophenyl)thiophen-2-yl)methyl)-4-methylphenyl)-6-(hydroxymethyl)-2-methoxytetrahydro-2H-pyran-3,4,5-triol
    • UNII-4X975B8M4V
    • Methyl 1-C-[3-[[5-(4-Fluorophenyl)-2-thienyl]methyl]-4-methylphenyl]-alpha-D-glucopyranoside
    • (2S,3R,4S,5S,6R)-2-[3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methyl-phenyl]-6-(hydroxymethyl)-2-methoxy-tetrahydropyran-3,4,5-triol
    • UKGXVMIGVXOCSH-HFBCXCLPSA-N
    • Inchi: 1S/C25H27FO6S/c1-14-3-6-17(25(31-2)24(30)23(29)22(28)20(13-27)32-25)11-16(14)12-19-9-10-21(33-19)15-4-7-18(26)8-5-15/h3-11,20,22-24,27-30H,12-13H2,1-2H3/t20-,22-,23+,24-,25+/m1/s1
    • InChI Key: UKGXVMIGVXOCSH-HFBCXCLPSA-N
    • SMILES: S1C(C2C=CC(=CC=2)F)=CC=C1CC1=C(C)C=CC(=C1)[C@]1([C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)OC

Computed Properties

  • Exact Mass: 474.15131
  • Monoisotopic Mass: 474.15123791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 634
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 128Ų

Experimental Properties

  • Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (3.2E-3 g/L) (25 ºC),
  • PSA: 99.38

2-Methoxy Canagliflozin Pricemore >>

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